3-Propylisonicotinic acid
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Description
These compounds share a common propionic acid backbone but differ in substituents, which significantly influence their chemical properties, applications, and safety profiles. This article will compare key derivatives, leveraging data from the evidence to highlight critical distinctions.
Properties
Molecular Formula |
C9H11NO2 |
|---|---|
Molecular Weight |
165.19 g/mol |
IUPAC Name |
3-propylpyridine-4-carboxylic acid |
InChI |
InChI=1S/C9H11NO2/c1-2-3-7-6-10-5-4-8(7)9(11)12/h4-6H,2-3H2,1H3,(H,11,12) |
InChI Key |
MXRBEFRYLZYIEO-UHFFFAOYSA-N |
Canonical SMILES |
CCCC1=C(C=CN=C1)C(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table summarizes structural features, applications, and safety data for four propionic acid derivatives identified in the evidence:
Structural and Functional Analysis
- Its use is restricted to professional settings due to hazards like respiratory irritation .
- 3-Mercapto Propionic Acid : The thiol group increases reactivity (e.g., participation in disulfide bonds) but also introduces corrosivity and acute toxicity risks. It is widely used in polymer synthesis and biochemical research .
- 3-(2-Thienyl)propanoic Acid: The thienyl group (a sulfur-containing heterocycle) may enhance electronic properties, making it valuable in materials science. Georganics highlights its availability for research-scale applications .
- 3-(Methylthio)propanoic Acid: The methylthio group could modulate lipophilicity and metabolic pathways. NIST provides standardized data for this compound, though safety details are sparse .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
